Cas no 2137620-67-6 (4-methoxy-1-(thiophen-3-yl)pentane-1,3-dione)

• Product Name: 4-methoxy-1-(thiophen-3-yl)pentane-1,3-dione
• CAS No: 2137620-67-6
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 6244163
• PubChem ID: 165483769
• Update Time: 2025-05-22

4-methoxy-1-(thiophen-3-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(thiophen-3-yl)pentane-1,3-dione
• 2137620-67-6
• EN300-1127992

• Inchi： 1S/C10H12O3S/c1-7(13-2)9(11)5-10(12)8-3-4-14-6-8/h3-4,6-7H,5H2,1-2H3
• InChI Key： CDKJTHZZUNTVCF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CC(C(C)OC)=O)=O

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-methoxy-1-(thiophen-3-yl)pentane-1,3-dione

4-Methoxy-1-(Thiophen-3-Yl)Pentane-1,3-Dione: A Comprehensive Overview

4-Methoxy-1-(thiophen-3-yl)pentane-1,3-dione, also known by its CAS number CAS No. 2137620-67-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a pentane dione backbone and a methoxy substituent. The presence of the thiophene group imparts aromaticity and electronic properties that make this compound highly versatile in various applications.

The synthesis of 4-methoxy-1-(thiophen-3-yl)pentane-1,3-dione involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

One of the most notable applications of CAS No. 2137620-67-6 is in the field of optoelectronics. The thiophene moiety in the molecule contributes to its excellent charge transport properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance the device's efficiency and stability under operational conditions.

In addition to its electronic applications, 4-methoxy-1-(thiophen-3-yl)pentane-1,3-dione has shown potential in medicinal chemistry. The methoxy group introduces hydrophilic properties to the molecule, which can improve its bioavailability when used as a drug delivery agent or a pharmacological scaffold. Researchers have explored its ability to act as a ligand in metalloenzyme inhibitors, highlighting its role in drug discovery efforts.

The environmental impact of CAS No. 2137620-67-6 has also been a topic of recent research. Studies have shown that this compound exhibits biodegradability under specific conditions, reducing concerns about its long-term persistence in ecosystems. Furthermore, its low toxicity profile makes it suitable for use in green chemistry applications, where minimizing environmental harm is a priority.

In conclusion, 4-methoxy-1-(thiophen-3-yl)pentane-1,3-dione is a multifaceted compound with applications spanning electronics, medicine, and environmental science. Its unique structure and functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.